Cas no 1189878-76-9 (Zileuton-d4 (major))

• Product Name: Zileuton-d4 (major)
• CAS No: 1189878-76-9
• MF: C₁₁H₁₂N₂O₂S
• MW: 240.314827919006
• CID: 1060315
• PubChem ID: 45040698
• Update Time: 2025-05-27

Zileuton-d4 (major) Chemical and Physical Properties

Names and Identifiers

• Zileuton-d4 (major)
• 1-[1-(1-benzothiophen-2-yl)-1,2,2,2-tetradeuterioethyl]-1-hydroxyurea
• Leutrol-d4
• Zileuton-d4
• Zyflo-d4
• DTXSID60662229
• N-[1-(1-Benzothiophen-2-yl)(~2~H_4_)ethyl]-N-hydroxyurea
• F91430
• HY-14164S
• J-004007
• CS-0089314
• 1-[1-(1-benzothiophen-2-yl)(1,2,2,2-?H?)ethyl]-1-hydroxyurea
• 1189878-76-9
• AKOS030254439
• DA-79104

• Inchi： 1S/C11H12N2O2S/c1-7(13(15)11(12)14)10-6-8-4-2-3-5-9(8)16-10/h2-7,15H,1H3,(H2,12,14)/i1D3,7D
• InChI Key： MWLSOWXNZPKENC-CWIRFKENSA-N
• SMILES： S1C2C=CC=CC=2C=C1C([2H])(C([2H])([2H])[2H])N(C(N)=O)O

Computed Properties

• Exact Mass: 240.08700
• Monoisotopic Mass: 240.08705579g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Melting Point: 153-155°C
• PSA: 95.79000
• LogP: 3.24600

Additional information on Zileuton-d4 (major)

Comprehensive Overview of Zileuton-d4 (major) (CAS No. 1189878-76-9): Applications, Mechanism, and Research Insights

Zileuton-d4 (major), identified by the CAS registry number 1189878-76-9, is a deuterated analog of the well-known leukotriene synthesis inhibitor Zileuton. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies and quantitative mass spectrometry applications. The incorporation of four deuterium atoms (d4) enhances its utility as an internal standard, minimizing analytical variability and improving data accuracy in complex biological matrices.

The growing demand for deuterated compounds like Zileuton-d4 (major) reflects broader trends in precision medicine and analytical chemistry. Researchers frequently search for "stable isotope labeled standards for LC-MS" or "deuterated drug metabolites," highlighting the importance of such reference materials in modern pharmacokinetic studies. The "major" designation indicates the predominant isotopomer form, ensuring consistency in research applications where isotopic purity is critical.

From a mechanistic perspective, Zileuton-d4 (major) retains the pharmacological activity of its parent compound while offering superior analytical properties. The deuterium substitution at key positions (C-2 and C-5 of the benzothiophene ring) provides metabolic stability without significantly altering the molecular geometry or binding characteristics. This makes it invaluable for studies investigating "5-lipoxygenase inhibition kinetics" or "leukotriene pathway modulation" - two frequently searched topics in inflammation research.

The synthesis of Zileuton-d4 (major) (CAS 1189878-76-9) involves sophisticated deuterium incorporation techniques, with current protocols achieving isotopic enrichment exceeding 98%. Analytical chemists often search for "deuteration methods for pharmaceutical compounds" or "QC protocols for labeled standards," reflecting the technical challenges in producing high-quality reference materials. Rigorous characterization by NMR, HPLC-MS, and isotopic ratio analysis ensures batch-to-batch consistency for research applications.

In drug development pipelines, Zileuton-d4 (major) plays a crucial role in addressing key questions about "drug-drug interaction potential" and "metabolic stability assessment." The pharmaceutical industry's increasing focus on "translational biomarkers" and "precision dosing" has further elevated the importance of such isotopically labeled standards. Recent publications utilizing this compound have explored novel applications in "pulmonary inflammation models" and "asthma biomarker discovery," aligning with current therapeutic focus areas.

Quality considerations for Zileuton-d4 (major) (CAS 1189878-76-9) extend beyond chemical purity to include isotopic distribution profiles and solution stability. Researchers frequently inquire about "storage conditions for deuterated standards" and "certification requirements for reference materials," underscoring the need for comprehensive technical documentation. Leading suppliers provide detailed certificates of analysis including residual solvent profiles, isotopic enrichment verification, and chromatographic purity data.

The analytical applications of Zileuton-d4 (major) continue to expand with advancements in mass spectrometry technology. Emerging techniques like "high-resolution accurate mass (HRAM) analysis" and "multiplexed MRM transitions" have created new opportunities for this reference standard. These developments address the pharmaceutical industry's need for "ultra-sensitive detection methods" and "high-throughput bioanalysis" - frequently searched terms in method development circles.

Regulatory considerations for deuterated pharmaceutical standards like Zileuton-d4 (major) have evolved significantly. Compliance with "ICH Q3D elemental impurity guidelines" and "USP general chapters" represents a critical area of focus for manufacturers. The compound's utility in "GLP-compliant studies" and "regulatory submissions" makes proper documentation and traceability essential quality parameters.

Future research directions for Zileuton-d4 (major) (CAS 1189878-76-9) may explore its potential in "isotope dilution mass spectrometry" applications or as a tool for investigating "drug distribution in tissue imaging." The compound's unique properties position it well to support cutting-edge research in "personalized medicine approaches" and "therapeutic drug monitoring," both of which represent growing areas of scientific inquiry.